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Trimethylbenzenesulfonohydrazide
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4,6-Trimethylbenzenesulfonohydrazide, also known as mesitylenesulfonylhydrazide, is a

versatile organic compound with significant applications in synthetic chemistry. Its unique

structural features make it a valuable reagent, particularly in the formation of hydrazones and

as a key component in reactions such as the Shapiro reaction. This technical guide provides a

comprehensive overview of its physical and chemical properties, detailed experimental

protocols, and relevant reaction mechanisms to support its use in research and development.

Physical and Chemical Properties
2,4,6-Trimethylbenzenesulfonohydrazide is a white to off-white crystalline powder.[1][2] It is

stable under recommended storage conditions, typically in a cool, dark, and dry environment.

[1] The compound is slightly soluble in chloroform and methanol.[2][3]
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Property Value Source(s)

Molecular Formula C₉H₁₄N₂O₂S [4]

Molecular Weight 214.28 g/mol [3][5]

Melting Point
112-114 °C (with

decomposition)
[1][5]

Boiling Point 369.1 ± 52.0 °C (Predicted) [1][6]

Density 1.217 g/cm³ (Predicted) [6]

pKa 9.58 ± 0.10 (Predicted) [1][6]

CAS Number 16182-15-3 [4][5]

Experimental Protocols
Synthesis of 2,4,6-Trimethylbenzenesulfonohydrazide
The synthesis of 2,4,6-trimethylbenzenesulfonohydrazide is achieved through the reaction of

2,4,6-trimethylbenzenesulfonyl chloride with hydrazine hydrate.

Materials:

2,4,6-trimethylbenzenesulfonyl chloride (1.0 eq)

Hydrazine hydrate (80% solution, 2.1 eq)[7]

Tetrahydrofuran (THF)

Ethyl acetate

Silica gel for column chromatography

Chloroform

Methanol

Procedure:[7]
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A solution of 80% hydrazine hydrate (2.1 equivalents) in tetrahydrofuran (THF) is prepared in

a reaction vessel equipped with a stirrer and cooled to -8 °C.

A solution of 2,4,6-trimethylbenzenesulfonyl chloride (1.0 equivalent) in THF is added slowly

to the hydrazine hydrate solution while maintaining the temperature at -8 °C.

The reaction mixture is stirred at -8 °C for 30 minutes.

After 30 minutes, the reaction mixture is extracted with ethyl acetate.

The organic layer is collected and the solvent is removed under reduced pressure to yield

the crude product.

The crude product is purified by column chromatography on silica gel using a mixture of

chloroform and methanol (9.4:0.6) as the eluent.

The fractions containing the pure product are collected and the solvent is evaporated to yield

2,4,6-trimethylbenzenesulfonohydrazide.

Determination of Melting Point
The melting point is determined using a standard capillary melting point apparatus. A small

amount of the crystalline solid is packed into a capillary tube, which is then placed in the

apparatus. The temperature is gradually increased, and the range from the temperature at

which the first drop of liquid appears to the temperature at which the entire solid has melted is

recorded as the melting point. For 2,4,6-trimethylbenzenesulfonohydrazide, decomposition

is observed at its melting point.[1][5]

Determination of Density (for a solid)
The density of a solid can be determined by the displacement method.

Materials:

A graduated cylinder

A liquid in which the solid is insoluble (e.g., water, if the compound is insoluble)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b098524?utm_src=pdf-body
https://www.benchchem.com/product/b098524?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8326304.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/192201
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


An analytical balance

Procedure:[8][9][10]

Weigh a sample of 2,4,6-trimethylbenzenesulfonohydrazide using an analytical balance to

determine its mass.

Fill a graduated cylinder with a known volume of a liquid in which the compound is insoluble.

Carefully place the weighed solid into the graduated cylinder, ensuring it is fully submerged.

The volume of the liquid will rise. The difference between the final and initial volume readings

is the volume of the solid.

Calculate the density by dividing the mass of the solid by its volume.

Mandatory Visualizations
Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of 2,4,6-
trimethylbenzenesulfonohydrazide.
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Synthesis Workflow of 2,4,6-Trimethylbenzenesulfonohydrazide

Reactants

Reaction

Workup & Purification

Final Product

2,4,6-Trimethylbenzenesulfonyl Chloride in THF

Reaction at -8 °C for 30 min

Hydrazine Hydrate (80%) in THF

Extraction with Ethyl Acetate

Reaction Mixture

Solvent Removal under Reduced Pressure

Organic Layer

Column Chromatography
(Silica Gel, CHCl₃/MeOH)

Crude Product

2,4,6-Trimethylbenzenesulfonohydrazide

Pure Product
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General Mechanism of the Shapiro Reaction

Step 1: Formation of Dianion

Step 2: Elimination

Step 3: Formation of Vinyllithium

Step 4: Quenching

Tosylhydrazone

Dianion Intermediate

+ 2 eq. Strong Base (e.g., n-BuLi)

Elimination of Tosyl Group

Vinyldiazene Intermediate

Vinyllithium

- N₂

Alkene Product

+ H₂O or other electrophile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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